![molecular formula C20H20FNO4 B5649320 3-{1-[(3-fluoro-4-hydroxyphenyl)acetyl]piperidin-3-yl}benzoic acid](/img/structure/B5649320.png)
3-{1-[(3-fluoro-4-hydroxyphenyl)acetyl]piperidin-3-yl}benzoic acid
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 3-{1-[(3-fluoro-4-hydroxyphenyl)acetyl]piperidin-3-yl}benzoic acid often involves complex reactions. For example, Nakatsuka, Kawahara, and Yoshitake (1981) described the synthesis of a neuroleptic agent through a series of reactions starting from Mannich reaction and proceeding through Grignard reaction, highlighting the intricate steps required for such compounds (Nakatsuka et al., 1981). Similarly, Sharma, Joshi, and Sinha (2003) reported a microwave-assisted synthesis of 3-phenylpropionic acids, demonstrating modern approaches to synthesizing complex organic compounds (Sharma et al., 2003).
Molecular Structure Analysis
The molecular structure of compounds like this compound is of significant interest. Faizi, Ahmad, and Golenya (2016) detailed the crystal structure of a related compound, providing insights into conformational aspects and dihedral angles, which are crucial for understanding the behavior and reactivity of such molecules (Faizi et al., 2016).
Chemical Reactions and Properties
The chemical reactions and properties of this compound can be complex. For instance, Ivanova, Kanevskaya, and Fedotova (2019) discussed the synthesis of hybrid systems containing pharmacophoric fragments, indicating the versatility and reactivity of similar compounds (Ivanova et al., 2019).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystallinity play a significant role in the application of chemical compounds. The synthesis and characterization of related compounds, as described by Malik et al. (2004), provide valuable data on these aspects, although specific details on this compound are not directly available (Malík et al., 2004).
Chemical Properties Analysis
Chemical properties, including reactivity with other compounds, stability, and degradation pathways, are crucial for understanding how such compounds behave under different conditions. The work by Keesara, Babu, and Pal (2017) on the synthesis and catalytic applications of an acetatopalladium(II) complex provides insight into the chemical behavior of structurally related compounds (Keesara et al., 2017).
properties
IUPAC Name |
3-[1-[2-(3-fluoro-4-hydroxyphenyl)acetyl]piperidin-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FNO4/c21-17-9-13(6-7-18(17)23)10-19(24)22-8-2-5-16(12-22)14-3-1-4-15(11-14)20(25)26/h1,3-4,6-7,9,11,16,23H,2,5,8,10,12H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNFFEJKAHLKMOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=CC(=C(C=C2)O)F)C3=CC(=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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